Cas no 1437485-32-9 (1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one)

• Product Name: 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• CAS No: 1437485-32-9
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5059103
• Update Time: 2025-05-28

1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 1-Pyridin-2-ylmethyl-1,7-dihydro-pyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C12H10N4O/c17-11-5-4-9-7-14-16(12(9)15-11)8-10-3-1-2-6-13-10/h1-7H,8H2,(H,15,17)
• InChI Key： OSPFRCPSPHJQAO-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=NN(CC3C=CC=CN=3)C=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 0.5
• Topological Polar Surface Area: 59.8

Additional information on 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

Comprehensive Overview of 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437485-32-9)

The compound 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437485-32-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which are known for their diverse biological activities, including kinase inhibition and modulation of enzymatic pathways. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key structural attributes of 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is the presence of a pyridine ring fused with a pyrazole moiety, which enhances its binding affinity to various biological targets. The compound's CAS No. 1437485-32-9 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Recent studies have explored its potential as a selective kinase inhibitor, a topic of high interest given the growing demand for targeted therapies in oncology. Additionally, its solubility and stability profiles make it a promising candidate for further preclinical development.

In the context of current trends, the rise of AI-driven drug discovery has amplified the exploration of compounds like 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one. Computational models and machine learning algorithms are increasingly used to predict its interactions with proteins, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward precision medicine, where molecules with specific binding capabilities are prioritized. Furthermore, the compound's potential applications in neuroprotection and anti-inflammatory therapies have sparked discussions in academic forums and patent filings.

The synthesis of 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these procedures to improve yield and purity, as highlighted in recent publications. Its molecular weight and LogP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability—a key consideration in drug development. The compound's structure-activity relationship (SAR) is also a focal point for chemists aiming to design analogs with enhanced efficacy.

From an SEO perspective, terms like "pyrazolo[3,4-b]pyridine derivatives," "kinase inhibitor candidates," and "CAS 1437485-32-9 applications" are frequently queried by professionals seeking detailed information. This underscores the need for authoritative content that bridges scientific rigor with accessibility. As the demand for small-molecule therapeutics grows, compounds such as 1-(Pyridin-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one will remain at the forefront of interdisciplinary research, offering insights into both fundamental chemistry and translational medicine.